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Compound of Interest

Compound Name: 6-Methyl-3-heptyne

Cat. No.: B1616511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 6-Methyl-3-heptyne, with a specific focus on its density. While an experimentally

determined value for the density of 6-Methyl-3-heptyne is not readily available in public

databases, this document outlines the expected properties based on the general

characteristics of alkynes and details the standard experimental protocol for its determination.

This information is crucial for researchers and professionals in drug development and chemical

synthesis who require accurate physical data for modeling, formulation, and process design.

Physicochemical Properties
6-Methyl-3-heptyne is an unsaturated hydrocarbon with the molecular formula C₈H₁₄ and a

molecular weight of 110.20 g/mol .[1][2] It belongs to the alkyne family, characterized by a

carbon-carbon triple bond. The physical properties of alkynes, such as density and boiling

point, generally increase with molecular mass.[3][4] Alkynes are typically non-polar compounds

and are therefore immiscible with water but soluble in organic solvents.[4]

While a specific, experimentally verified density for 6-Methyl-3-heptyne is not present in the

cited literature, it is expected to be less than that of water, a common characteristic for many

liquid alkynes.[4] For context, the related compound 6-Methyl-3-heptene has a listed density

property in the SpringerMaterials database, though the specific value is not detailed in the

provided search results.[5] The known properties of 6-Methyl-3-heptyne are summarized in

the table below.
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Property Value Source

Molecular Formula C₈H₁₄ PubChem[6], NIST[2]

Molecular Weight 110.20 g/mol Stenutz[1]

CAS Number 54050-92-9 PubChem[6], NIST[2]

Boiling Point 122 °C Stenutz[1]

Appearance Clear, colorless liquid Lab Pro Inc.[7]

Experimental Protocol for Density Determination
The density of a liquid organic compound such as 6-Methyl-3-heptyne can be accurately

determined using a pycnometer. This method is a standard procedure in physical chemistry for

obtaining precise density measurements.

Objective: To determine the density of 6-Methyl-3-heptyne at a specified temperature.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

6-Methyl-3-heptyne (high purity)

Distilled water (for calibration)

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath

Acetone (for cleaning and drying)

Lint-free tissue

Procedure:
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Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent like acetone

and then dry it completely.

Mass of the Empty Pycnometer: Weigh the empty, dry pycnometer on the analytical balance

and record the mass (m₁).

Calibration with Distilled Water:

Fill the pycnometer with distilled water.

Insert the stopper carefully to ensure the capillary is filled and there are no air bubbles.

Place the filled pycnometer in the thermostatic water bath set to a constant temperature

(e.g., 20°C or 25°C) and allow it to equilibrate.

Once equilibrated, wipe any excess water from the outside of the pycnometer with a lint-

free tissue.

Weigh the pycnometer filled with water and record the mass (m₂).

Density of Water: Look up the density of water (ρ_water) at the experimental temperature

from a reliable reference table.

Volume of the Pycnometer: Calculate the volume of the pycnometer (V) using the formula: V

= (m₂ - m₁) / ρ_water

Measurement with 6-Methyl-3-heptyne:

Empty and dry the pycnometer.

Fill the pycnometer with 6-Methyl-3-heptyne.

Repeat the process of inserting the stopper, equilibrating in the water bath at the same

temperature, and drying the exterior.

Weigh the pycnometer filled with 6-Methyl-3-heptyne and record the mass (m₃).
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Density Calculation: Calculate the density of 6-Methyl-3-heptyne (ρ_sample) using the

formula: ρ_sample = (m₃ - m₁) / V

Safety Precautions:

6-Methyl-3-heptyne is a flammable liquid and should be handled in a well-ventilated fume

hood.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Logical Workflow for Compound Characterization
The determination of physical properties like density is a fundamental step in the overall

characterization of a chemical compound. The following diagram illustrates a logical workflow

for this process.
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Caption: Logical workflow for the synthesis, characterization, and application of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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